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Dimethylarsinous Anhydride: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

Dimethylarsinous anhydride, also known as cacodyl oxide, is an organoarsenic compound
with the chemical formula [(CH3)2As]20.[1][2][3][4][5] Historically significant as one of the
earliest organometallic compounds synthesized, it is a key component of "Cadet's fuming
liquid."[1][4] This document provides a comprehensive overview of the chemical properties,
synthesis, and safety considerations for dimethylarsinous anhydride, tailored for a technical
audience in research and development.

Chemical and Physical Properties

Dimethylarsinous anhydride is a colorless to yellowish, oily liquid characterized by a potent,
garlic-like odor.[6] It is a toxic compound that requires careful handling in a laboratory setting.

[1]14]

Physical Properties

A summary of the key physical properties of dimethylarsinous anhydride is presented in the
table below.
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Property Value Reference
Molecular Formula CaH12As20 [L131[5][7]
Molecular Weight 225.98 g/mol 315171
Melting Point -25 °C [7]
Boiling Point 150 °C at 760 mmHg [7]
Density 1.482 g/cm3 [7]
Flash Point 45.9 °C [7]
Appearance Colorless to yellowish oily 6]

liquid
Odor Strong, garlicky [6]

Chemical Reactivity

Dimethylarsinous anhydride exhibits reactivity characteristic of both organoarsenic compounds
and anhydrides. Its key reactions include:

o Oxidation: It can be oxidized to form the more stable cacodylic acid ((CHs)2AsOzH).[6]

e Hydrolysis: In the presence of water, it hydrolyzes to produce cacodyl and other byproducts.

[5]
e Reduction: Reduction of dimethylarsinous anhydride yields dimethylarsine.[5]

e Ligand Chemistry: The arsenic atoms in dimethylarsinous anhydride possess lone pairs of
electrons, allowing the molecule to act as a ligand in coordination complexes with transition
metals.[8]

The reactivity of the anhydride linkage is a key feature of its chemistry, making it susceptible to
nucleophilic attack.

Experimental Protocols
Synthesis of Dimethylarsinous Anhydride
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The classical synthesis of dimethylarsinous anhydride involves the reaction of potassium
acetate with arsenic trioxide.[1][4][9]

Reaction:

4 CH3COOK + As203 - [(CH3)2As]20 + 2 K2COs3 + 2 CO2

Experimental Procedure (General Description):

o A mixture of potassium acetate and arsenic trioxide is heated in a distillation apparatus.

e The product, a mixture known as Cadet's fuming liquid containing cacodyl and cacodyl
oxide, is distilled.[1][4]

» Further purification can be achieved through fractional distillation under an inert atmosphere.

[8]

A detailed, modern experimental protocol with precise quantities, reaction conditions, and
purification methods is not readily available in recent literature. Researchers should consult
historical sources, such as the work of Bunsen, and adapt the procedure with modern safety
standards.

Spectroscopic Properties

While specific, detailed spectra for dimethylarsinous anhydride are not widely published, the
expected spectroscopic characteristics can be inferred from the general properties of
anhydrides and organoarsenic compounds.

Infrared (IR) Spectroscopy

Anhydrides are known to exhibit two characteristic carbonyl (C=0) stretching bands in their IR
spectra due to symmetric and asymmetric stretching modes. However, dimethylarsinous
anhydride does not contain carbonyl groups. Its IR spectrum would be dominated by
absorptions corresponding to:

e As-C bonds: Stretching and bending vibrations.

e C-H bonds: Stretching and bending vibrations of the methyl groups.
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» As-O-As bond: A characteristic stretching vibration.

Nuclear Magnetic Resonance (NMR) Spectroscopy

» 'H NMR: A single sharp peak would be expected for the chemically equivalent protons of the
four methyl groups. The chemical shift would be influenced by the electronegativity of the
arsenic atom.

e 13C NMR: A single resonance would be expected for the four equivalent methyl carbons.

Mass Spectrometry

The mass spectrum would be expected to show the molecular ion peak (M*) at m/z 225.98.
Fragmentation patterns would likely involve the loss of methyl groups and cleavage of the As-
O-As bond. A study on dimethylthioarsinic anhydride, a related compound, showed a
characteristic molecular ion upon dissolution in water and analysis by LC-ESI-MS.[10]

Visualizations
General Reaction Pathway of Anhydrides

The following diagram illustrates the general mechanism of nucleophilic acyl substitution for an
anhydride, which is analogous to the reactivity of the As-O-As bond in dimethylarsinous
anhydride towards certain nucleophiles.
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Nucleophilic Attack

R-(C=0)-0-(C=0)-R' Nu-H

+ Nucleophile

R-C(0O~)(O(C=O)R")-Nu*H ——# R-(C=0)-Nu R-COO~ + H*

Click to download full resolution via product page

Caption: General mechanism of nucleophilic acyl substitution on an anhydride.

Experimental Workflow for Synthesis

The following diagram outlines a general workflow for the synthesis and purification of
dimethylarsinous anhydride.
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Caption: Simplified workflow for the synthesis of dimethylarsinous anhydride.

Safety and Handling

Dimethylarsinous anhydride is a highly toxic organoarsenic compound and must be handled
with extreme caution. While a specific Safety Data Sheet (SDS) is not readily available, the
following precautions for handling arsenic compounds should be strictly followed.[11][12][13]
[14]

Personal Protective Equipment (PPE)

o Respiratory Protection: A full-face respirator with appropriate cartridges should be used,
especially when there is a risk of aerosol or vapor generation.[11] All manipulations should
be conducted in a certified chemical fume hood.[12][14]
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o Skin Protection: Chemical-resistant gloves (e.g., nitrile), a lab coat, and impervious boots
should be worn.[11][12]

o Eye Protection: Chemical safety goggles and a face shield are mandatory.[11]

Handling Procedures

o Work in a well-ventilated area, specifically a designated fume hood for handling highly toxic
substances.[12][14]

Avoid all contact with skin, eyes, and clothing.[12][14]

Do not eat, drink, or smoke in the laboratory.[11][12]

Wash hands thoroughly after handling.[12][14]

All equipment used should be decontaminated after use.[12]

Storage

» Store in a tightly sealed container in a cool, dry, and well-ventilated area.[12]
e The storage area should be secure and accessible only to authorized personnel.

o Store away from incompatible materials such as oxidizing agents and strong acids.

Spill and Waste Disposal

 In case of a spill, evacuate the area and follow established emergency procedures for
hazardous materials.

o All waste materials, including contaminated PPE and cleaning materials, must be disposed
of as hazardous waste in accordance with local, state, and federal regulations.[12]

Conclusion

Dimethylarsinous anhydride is a historically important and reactive organoarsenic compound.
This guide provides a consolidated resource on its chemical and physical properties, a general
overview of its synthesis, and critical safety and handling information. Due to its high toxicity, all
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work with this compound must be conducted with appropriate engineering controls and
personal protective equipment. Further research into its spectroscopic characterization and the
development of detailed, modern synthetic protocols would be beneficial to the scientific
community.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b3343075#chemical-properties-of-dimethylarsinous-
anhydride]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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and industry. Email: info@benchchem.com
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